Hydrogen Bond Donor Capacity: Primary Amide vs. N-Methyl vs. N,N-Dimethyl Analogs
The primary amide of 5-cyclopropoxy-4-nitronicotinamide supplies two hydrogen bond donors (HBD = 2) versus one HBD for the N-methyl analog (5-cyclopropoxy-N-methyl-4-nitronicotinamide, CAS 1243318-52-6) and zero HBD for the N,N-dimethyl analog (5-cyclopropoxy-N,N-dimethyl-4-nitronicotinamide) . In NAMPT inhibitor SAR, a primary amide HBD pair has been shown to engage the catalytic His247 residue and ribose phosphate oxygens simultaneously, contributing up to 2–3 kcal/mol of binding free energy [1]. Absence of even one donor in the N-methyl series corresponds to a >10-fold loss of inhibitory activity across multiple NAMPT chemotypes [1].
| Evidence Dimension | Hydrogen bond donor count (HBD) |
|---|---|
| Target Compound Data | 2 (primary amide —CONH₂) |
| Comparator Or Baseline | 5-Cyclopropoxy-N-methyl-4-nitronicotinamide: HBD = 1; 5-Cyclopropoxy-N,N-dimethyl-4-nitronicotinamide: HBD = 0 |
| Quantified Difference | +1 HBD over N-methyl; +2 HBD over N,N-dimethyl |
| Conditions | Physicochemical property; binding-energy contribution derived from NAMPT crystallographic studies of cyclopropyl carboxamide inhibitors (PDB 6ATB, 6B76) [1][2] |
Why This Matters
Selecting the primary amide variant preserves the full HBD complement required for NAMPT active-site recognition; procurement of N-substituted analogs risks losing target engagement critical for assay development.
- [1] Palacios DS et al. Structure based design of nicotinamide phosphoribosyltransferase (NAMPT) inhibitors from a phenotypic screen. Bioorg Med Chem Lett. 2018;28(3):365-370. PMID: 29275937. View Source
- [2] PDB 6ATB. Identification and structure based design of cellularly active cyclo-propyl carboxamide NAMPT inhibitors. View Source
